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Compound of Interest

Compound Name: 3,6-Dimethyldecane

Cat. No.: B102459 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document outlines the current understanding of 3,6-Dimethyldecane's role in pest

management. A comprehensive review of publicly available scientific literature and patent

databases reveals a significant lack of specific data on its application as an insecticide,

repellent, or pheromone. While information on its chemical and physical properties is available,

there are no detailed studies demonstrating its efficacy or mechanism of action in a pest

management context.

Chemical and Physical Properties
3,6-Dimethyldecane is a branched alkane with the molecular formula C12H26.[1][2] Its

structure and basic properties are well-documented in chemical databases.

Table 1: Physicochemical Properties of 3,6-Dimethyldecane
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Property Value Source

Molecular Formula C12H26 PubChem[1], NIST[2]

Molecular Weight 170.33 g/mol PubChem[1], NIST[2]

CAS Registry Number 17312-53-7 PubChem[1], NIST[2]

IUPAC Name 3,6-dimethyldecane PubChem[1]

SMILES CCCCC(C)CCC(C)CC PubChem[1]

Current Status in Pest Management
As of the date of this document, there are no registered uses of 3,6-Dimethyldecane as an

active ingredient in any pesticide or repellent products registered with the U.S. Environmental

Protection Agency (EPA).[3] A broad patent for insect repellent compositions lists a vast

number of potential chemical compounds, but provides no specific efficacy data for 3,6-
Dimethyldecane.[4]

Structurally Related Compounds in Pest
Management
While direct data on 3,6-Dimethyldecane is absent, it is noteworthy that structurally similar

branched alkanes, specifically dimethylalkanes, have been identified as sex pheromones in

various insect species. This suggests a potential, though currently unexplored, role for such

compounds in chemical ecology and pest management.

For instance, 3,7-dimethylpentadecane has been identified as a major component of the

female-produced sex pheromone of the leaf-miner moth, Leucoptera sinuella.[5] Similarly, 5,9-

dimethylheptadecane is a known sex pheromone of the moth Leucoptera scitella.[6] These

findings highlight the importance of the specific branching patterns of methyl groups on long-

chain alkanes for insect chemical communication.

The identification of these related compounds as pheromones provides a potential avenue for

future research into the biological activity of 3,6-Dimethyldecane and other isomers.
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Future Research Directions
Given the lack of data, the potential for 3,6-Dimethyldecane in pest management remains

speculative. Future research could explore the following:

Electrophysiological Studies: Investigating the olfactory responses of various pest insects to

3,6-Dimethyldecane to screen for potential repellent or attractant properties.

Behavioral Assays: Conducting laboratory and field-based behavioral experiments to

determine if 3,6-Dimethyldecane influences insect behavior, such as mating, oviposition, or

foraging.

Structure-Activity Relationship Studies: Synthesizing and testing various isomers of

dimethyldecane to understand how the position of the methyl groups affects biological

activity.

Experimental Protocols
Due to the absence of published studies on the application of 3,6-Dimethyldecane in pest

management, no specific experimental protocols can be provided. However, researchers

interested in investigating its potential could adapt standard methodologies used for screening

new insecticides, repellents, or identifying pheromones. A generalized workflow for pheromone

identification is presented below.

Visualizations
The following diagram illustrates a generalized workflow for the identification of insect

pheromones, a process that could be applied to investigate the potential biological activity of

3,6-Dimethyldecane.
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Caption: Generalized workflow for insect pheromone identification.

In conclusion, while 3,6-Dimethyldecane is a known chemical compound, its application in

pest management is an unexplored area of research. The established role of structurally similar

dimethylalkanes as insect pheromones suggests that further investigation into the biological

activity of 3,6-Dimethyldecane may be a worthwhile endeavor for the discovery of new pest

management tools.

Need Custom Synthesis?
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To cite this document: BenchChem. [Applications of 3,6-Dimethyldecane in Pest
Management: A Review of Current Knowledge]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b102459#applications-of-3-6-dimethyldecane-in-
pest-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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